Cas no 133950-71-7 ((5-Bromo-1H-indol-3-yl) decanoate)

• Product Name: (5-Bromo-1H-indol-3-yl) decanoate
• CAS No: 133950-71-7
• MF: C₁₈H₂₄BrNO₂
• MW: 366.292664527893
• MDL: MFCD06796936
• CID: 138656
• PubChem ID: 14821427
• Update Time: 2025-05-21

(5-Bromo-1H-indol-3-yl) decanoate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indol-3-yl decanoate
• (5-bromo-1H-indol-3-yl) decanoate
• Blue-caprate
• BLUE-CAPRATE. 5-BROMO-3-INDOLYL DECANOATE
• Decanoic acid,5-bromo-1H-indol-3-yl ester
• 5-BROMO-3-INDOLYL DECANOATE
• ACMC-20eivd
• AGN-PC-002NZJ
• BIB1404
• caprate de bromo-5 indoxyle
• CTK4B8892
• SureCN5072038
• 5-bromo-3-indolyl caprate
• A887991
• FD10396
• SCHEMBL5072038
• Q27162424
• CHEBI:90248
• 5-Bromo-1H-indol-3-yldecanoate
• 5-bromoindoxyl decanoate
• AKOS015910299
• W-200006
• 133950-71-7
• DTXSID80564413
• CS-0328932
• DB-253371
• 5-Bromo-3-indolyldecanoate
• (5-Bromo-1H-indol-3-yl) decanoate

• MDL： MFCD06796936
• Inchi： 1S/C18H24BrNO2/c1-2-3-4-5-6-7-8-9-18(21)22-17-13-20-16-11-10-14(19)12-15(16)17/h10-13,20H,2-9H2,1H3
• InChI Key： MSQDUIOYSURQKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)OC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 365.09904g/mol
• Monoisotopic Mass: 365.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 475 ºC
• Flash Point: 241 ºC
• Refractive Index: 1.571

Additional information on (5-Bromo-1H-indol-3-yl) decanoate

Exploring the Properties and Applications of (5-Bromo-1H-indol-3-yl) decanoate (CAS No. 133950-71-7)

(5-Bromo-1H-indol-3-yl) decanoate, with the CAS number 133950-71-7, is a specialized indole derivative that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique brominated indole structure and decanoate ester linkage, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential due to its structural versatility and relevance in drug discovery.

The molecular structure of (5-Bromo-1H-indol-3-yl) decanoate combines a 5-bromoindole core with a decanoate side chain, which enhances its lipophilicity and bioavailability. This feature makes it particularly useful in the development of lipophilic drug candidates. The presence of the bromine atom at the 5-position of the indole ring further allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties.

One of the most intriguing applications of 133950-71-7 lies in its role as a precursor in the synthesis of serotonin receptor modulators. The indole moiety is a key structural element in many neurotransmitters, and its brominated derivatives are often investigated for their potential to interact with central nervous system targets. Recent studies have highlighted its utility in designing compounds that may influence mood regulation and cognitive function, aligning with the growing public interest in mental health therapeutics.

Beyond neuroscience, (5-Bromo-1H-indol-3-yl) decanoate has shown promise in cancer research. The compound's ability to serve as a scaffold for anti-proliferative agents has been explored in various preclinical studies. Its structural features allow for the incorporation of additional functional groups that can enhance tumor-targeting capabilities, making it a subject of interest in the search for next-generation oncology drugs.

The synthesis of 133950-71-7 typically involves the esterification of 5-bromoindole-3-carboxylic acid with decanoyl chloride, followed by purification to achieve high chemical purity. This process is optimized to ensure reproducibility and scalability, which are critical for industrial applications. Researchers often seek detailed synthetic protocols for this compound, reflecting its importance in medicinal chemistry workflows.

From a commercial perspective, the demand for (5-Bromo-1H-indol-3-yl) decanoate has been steadily increasing, driven by its expanding applications in drug discovery and biochemical research. Suppliers and manufacturers are focusing on providing high-purity batches to meet the needs of academic and industrial laboratories. The compound's CAS number 133950-71-7 is frequently searched in chemical databases, underscoring its relevance in the scientific community.

In addition to its pharmaceutical applications, 133950-71-7 is also studied for its potential in material science. The indole ring's electron-rich nature makes it a candidate for designing organic semiconductors and photovoltaic materials. This interdisciplinary appeal further enhances the compound's value across multiple research domains.

Safety and handling of (5-Bromo-1H-indol-3-yl) decanoate are important considerations for researchers. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as keeping the compound in a cool, dry environment, are recommended to maintain its stability over time.

The future of 133950-71-7 looks promising, with ongoing investigations into its broader applications. As the scientific community continues to explore indole chemistry, this compound is likely to remain a focal point in the development of innovative therapeutic and material solutions. Its versatility and adaptability make it a cornerstone in modern chemical research.

For researchers and industry professionals seeking reliable information on (5-Bromo-1H-indol-3-yl) decanoate, understanding its chemical properties, synthetic routes, and potential applications is essential. This comprehensive overview highlights the compound's significance and provides a foundation for further exploration in diverse scientific fields.